Cas no 2138538-77-7 (2-methyl-2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylpropanal)

• Product Name: 2-methyl-2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylpropanal
• CAS No: 2138538-77-7
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 5938546
• PubChem ID: 165959793
• Update Time: 2025-06-07

2-methyl-2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylpropanal
• EN300-1141648
• 2-methyl-2-[1-(2,2,2-trifluoroethyl)-1H-imidazol-2-yl]propanal
• 2138538-77-7

• Inchi： 1S/C9H11F3N2O/c1-8(2,6-15)7-13-3-4-14(7)5-9(10,11)12/h3-4,6H,5H2,1-2H3
• InChI Key： ZKVPZFOMUCQRRA-UHFFFAOYSA-N
• SMILES： FC(CN1C=CN=C1C(C=O)(C)C)(F)F

Computed Properties

• Exact Mass: 220.08234746g/mol
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-methyl-2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylpropanal

Introduction to 2-methyl-2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylpropanal (CAS No. 2138538-77-7)

2-methyl-2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylpropanal is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138538-77-7, belongs to the class of imidazole derivatives, which are well-documented for their diverse biological activities. The structural incorporation of a trifluoromethyl group and an imidazole ring into the aldehyde moiety imparts distinct physicochemical properties, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The compound's molecular structure features a branched aliphatic chain substituted with a methyl group and an imido functional group, further enhanced by the presence of a trifluoroethyl side chain. This specific arrangement not only influences its reactivity but also contributes to its potential applications in drug discovery. The trifluoromethyl group, in particular, is renowned for its ability to modulate metabolic stability and binding affinity in pharmacological targets, a property that has been extensively explored in recent years.

In recent years, there has been a surge in research focusing on imidazole derivatives due to their broad spectrum of biological activities. These compounds have been implicated in various pharmacological pathways, including enzyme inhibition, receptor modulation, and anti-inflammatory effects. The introduction of fluorine atoms into heterocyclic systems often enhances their bioavailability and therapeutic efficacy. For instance, studies have demonstrated that fluorinated imidazoles exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The synthesis of 2-methyl-2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylpropanal involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The key step involves the formation of the imidazole ring, which is achieved through cyclization reactions. Subsequent functionalization with the trifluoroethyl group and the aldehyde functionality requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve efficiency.

One of the most compelling aspects of this compound is its potential application in the development of novel antimicrobial agents. The combination of the imidazole core and the trifluoroethyl side chain creates a scaffold that can interact with bacterial enzymes and cellular processes in unique ways. Preliminary studies have suggested that derivatives of this compound exhibit promising activity against resistant bacterial strains, highlighting its significance in addressing emerging infectious diseases.

The role of computational chemistry has become increasingly prominent in the design and optimization of such compounds. Molecular modeling techniques allow researchers to predict the binding interactions between 2-methyl-2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylpropanal and biological targets with remarkable accuracy. This approach has not only accelerated the discovery process but also enabled the identification of structural modifications that could enhance potency and selectivity.

Another area where this compound shows promise is in the field of neuropharmacology. Imidazole derivatives have been investigated for their potential as scaffolds for drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique electronic properties imparted by the trifluoroethyl group may facilitate better penetration across the blood-brain barrier, a critical factor for effective central nervous system drug delivery.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers are increasingly adopting environmentally benign solvents and catalytic systems to minimize waste and energy consumption. For example, solvent-free reactions and microwave-assisted synthesis have been explored as alternative methods to traditional approaches.

The pharmaceutical industry has taken notice of these developments and is actively exploring licensing opportunities for compounds like 2-methyl-2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylpropanal. Several multinational corporations have initiated preclinical studies to evaluate its potential as a lead compound for new drug candidates. The outcomes of these trials could pave the way for novel therapeutics targeting various diseases.

In conclusion, 2-methyl-2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylpropanal (CAS No. 2138538-77-7) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its synthesis presents both challenges and opportunities for innovation, driven by ongoing research in synthetic methodologies and computational chemistry. As our understanding of its pharmacological profile continues to evolve, this compound holds considerable potential as an intermediate in drug development efforts aimed at addressing unmet medical needs.